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Compound of Interest

Compound Name: 1,13-Tridecanediol

Cat. No.: B076597

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal properties of 1,13-
Tridecanediol, a long-chain aliphatic diol. The document details its melting and boiling points,
providing experimentally determined values and estimates. Furthermore, it outlines detailed
experimental protocols for the determination of these fundamental thermal characteristics and
presents a logical workflow for its analytical characterization.

Core Thermal Properties of 1,13-Tridecanediol

1,13-Tridecanediol is a solid at room temperature, appearing as a white crystalline substance.
[1] Its thermal behavior is crucial for its application in various fields, including cosmetics and
polymer science.[2]

Data Presentation

The known thermal properties of 1,13-Tridecanediol are summarized in the table below. It is
important to note that while the melting point is well-defined, the boiling point has been
reported with some variability, likely due to differences in experimental conditions and the high
temperature required for its determination.
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Thermal Property Value Notes

Melting Point 76.6 °C

Enthalpy of Fusion (AfusH) 17.8 kJ/mol Determined at 351 K
Boiling Point 288.31 °C Rough estimate
343.889 °C At 760 mmHg

Experimental Protocols

Accurate determination of the thermal properties of 1,13-Tridecanediol is essential for its
proper characterization and use. The following sections describe detailed methodologies for
measuring its melting and boiling points.

Melting Point Determination via Differential Scanning
Calorimetry (DSC)

Differential Scanning Calorimetry is a highly sensitive and accurate method for determining the
melting point and enthalpy of fusion of a substance.

Principle: DSC measures the difference in heat flow between a sample and a reference as a
function of temperature. When the sample undergoes a phase transition, such as melting, there
is a change in heat flow, which is detected as a peak in the DSC thermogram. The temperature
at the onset or peak of this endothermic event is taken as the melting point.

Apparatus:

Differential Scanning Calorimeter

Aluminum or hermetically sealed sample pans

Microbalance (for accurate sample weighing)

Inert gas supply (e.g., nitrogen)

Procedure:
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o Sample Preparation: Accurately weigh 2-5 mg of 1,13-Tridecanediol into a clean DSC
sample pan.

o Encapsulation: Seal the pan, ensuring a good seal to prevent any loss of sample due to
sublimation. An empty, sealed pan is used as a reference.

 Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell
with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to provide an
inert atmosphere.

e Thermal Program:

o Equilibrate the sample at a temperature well below the expected melting point (e.g., 25
°C).

o Ramp the temperature at a controlled heating rate (e.g., 5-10 °C/min) to a temperature
significantly above the melting point (e.g., 100 °C).

o Hold at the final temperature for a few minutes to ensure complete melting.
o Cool the sample back to the initial temperature at a controlled rate.

o Data Analysis: The melting point is determined from the resulting thermogram as the
extrapolated onset temperature of the melting endotherm. The area under the peak is
integrated to calculate the enthalpy of fusion.

Boiling Point Determination via the Thiele Tube Method

The Thiele tube method is a classic and effective technique for determining the boiling point of
a liquid, particularly when only a small amount of sample is available.

Principle: This method relies on the principle that the boiling point of a liquid is the temperature
at which its vapor pressure equals the surrounding atmospheric pressure. A sample is heated
in a small tube, and the temperature at which a continuous stream of bubbles ceases upon
cooling and the liquid is drawn back into a capillary tube is recorded as the boiling point.

Apparatus:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b076597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Thiele tube
» High-boiling point heat transfer fluid (e.g., mineral oil or silicone oil)
e Thermometer
o Small test tube (e.g., Durham tube)
e Capillary tube (sealed at one end)
e Bunsen burner or heating mantle
e Clamp and stand
Procedure:
o Sample Preparation: Place a small amount of 1,13-Tridecanediol into the small test tube.
e Assembly:
o Place the capillary tube (sealed end up) into the test tube containing the sample.

o Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample
is level with the thermometer bulb.

e Heating:

o Immerse the assembly into the Thiele tube containing the heating oil, making sure the oil
level is above the side arm.

o Gently heat the side arm of the Thiele tube with a small flame or heating mantle. The
design of the tube ensures uniform heating of the oil through convection.

e Observation:

o As the temperature rises, air trapped in the capillary tube will expand and escape as
bubbles.
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o Continue heating until a rapid and continuous stream of bubbles emerges from the open
end of the capillary tube. This indicates that the vapor pressure of the sample has

exceeded the atmospheric pressure.

e Determination:
o Remove the heat and allow the apparatus to cool slowly.

o The stream of bubbles will slow down and eventually stop. The boiling point is the
temperature at which the liquid is just drawn back into the capillary tube. This is the point
where the vapor pressure of the sample equals the atmospheric pressure.

o Record the atmospheric pressure at the time of the experiment, as the boiling point is

pressure-dependent.

Mandatory Visualization
Analytical Workflow for the Characterization of 1,13-
Tridecanediol

The following diagram illustrates a logical workflow for the comprehensive analytical
characterization of 1,13-Tridecanediol, from initial synthesis to final purity and structural

confirmation.
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Caption: Analytical workflow for 1,13-Tridecanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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